Cas no 14919-35-8 (rac Octanoyl Carnitine Chloride)

• Product Name: rac Octanoyl Carnitine Chloride
• CAS No: 14919-35-8
• MF: C₁₅H₃₀ClNO₄
• MW: 323.856004238129
• MDL: MFCD09841812
• CID: 123199
• PubChem ID: 177508
• Update Time: 2025-06-13

rac Octanoyl Carnitine Chloride Chemical and Physical Properties

Names and Identifiers

• Octanoylcarnitine chloride
• OCTANOYL-DL-CARNITIN CHLORIDE
• (±)-Octanoylcarnitine (chloride)
• rac Octanoyl Carniti
• rac Octanoyl Carnitine Chloride
• RAC OCTANOYL CARNITINE CHLORIDE,WHITE SOLID
• DL-octanoylcarnitine chloride
• octanoylcarnitite hydrochloride
• O-Octoylcarnitinhydrochlorid
• 14919-35-8
• Ammonium, (3-carboxy-2-hydroxypropyl)trimethyl-, chloride, octanoate
• 18822-86-1
• AKOS024458579
• MYMFUYYXIJGKKU-UHFFFAOYSA-N
• Octanoic acid, ester with (3-carboxy-2-hydroxypropyl)trimethylammonium chloride
• FT-0673200
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-((1-oxooctyl)oxy)-, chloride
• SCHEMBL16535179
• CS-0020694
• (3-Carboxy-2-hydroxypropyl)trimethylammonium chloride, octanoate
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-[(1-oxooctyl)oxy]-, chloride (1:1)
• J-012121
• (+/-)-Octanoylcarnitine chloride
• CHEMBL2074739
• Octanoyl-dl-carnitine hydrochloride
• HY-101014
• Octanoyl carnitine hydrochloride
• SR-01000597920-1
• Octanoyl-carnitine
• (3-carboxy-2-octanoyloxypropyl)-trimethylazanium;chloride
• O-1500
• SR-01000597920
• Octanoyl-DL-carnitine chloride (DL-Octanoylcarnitine chloride)
• 3-carboxy-N,N,N-trimethyl-2-(octanoyloxy)propan-1-aminium chloride
• [3-CARBOXY-2-(OCTANOYLOXY)PROPYL]TRIMETHYLAZANIUM CHLORIDE
• Octanoylcarnitine (chloride)
• N,N,N-Trimethyl 3-carboxy-2-octanoyloxypropylammonium chloride
• G76846

• MDL： MFCD09841812
• Inchi： 1S/C15H29NO4.ClH/c1-5-6-7-8-9-10-15(19)20-13(11-14(17)18)12-16(2,3)4;/h13H,5-12H2,1-4H3;1H
• InChI Key： MYMFUYYXIJGKKU-UHFFFAOYSA-N
• SMILES： [Cl-].O(C(CCCCCCC)=O)C(CC(=O)O)C[N+](C)(C)C

Computed Properties

• Exact Mass: 309.17100
• Monoisotopic Mass: 323.1863361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 297
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Melting Point: 178-180°C
• PSA: 63.60000
• LogP: -0.94650

rac Octanoyl Carnitine Chloride Security Information

• WGK Germany：3

Additional information on rac Octanoyl Carnitine Chloride

Professional Introduction to Rac Octanoyl Carnitine Chloride (CAS No. 14919-35-8)

Rac Octanoyl Carnitine Chloride, a compound with the chemical formula CAS No. 14919-35-8, is a derivative of carnitine that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, specifically the racemic form of octanoyl carnitine chloride, plays a crucial role in metabolic processes and has been the subject of numerous studies due to its potential applications in enhancing mitochondrial function and energy production.

The structure of Rac Octanoyl Carnitine Chloride consists of a carnitine backbone with an octanoyl group attached to the β-hydroxyl group, and it is stabilized by a chloride ion. This unique structural configuration makes it an interesting candidate for investigating its effects on cellular metabolism, particularly in the context of fatty acid oxidation and energy homeostasis. Recent studies have highlighted its potential in improving mitochondrial efficiency, which is particularly relevant for conditions associated with mitochondrial dysfunction.

In the realm of biochemical research, Rac Octanoyl Carnitine Chloride has been studied for its ability to enhance the transport of long-chain fatty acids into mitochondria. This process is essential for energy production, as it allows cells to efficiently utilize fatty acids as a fuel source. The compound's ability to facilitate this transport has made it a subject of interest for developing therapeutic strategies aimed at improving energy metabolism in various physiological and pathological conditions.

One of the most compelling aspects of Rac Octanoyl Carnitine Chloride is its potential application in pharmaceutical development. Researchers have explored its use in treating conditions related to metabolic disorders, such as obesity, diabetes, and cardiovascular diseases. The compound's ability to modulate fatty acid metabolism suggests that it could help in managing these conditions by improving insulin sensitivity and reducing lipid accumulation in tissues.

Recent clinical trials have begun to shed light on the therapeutic potential of Rac Octanoyl Carnitine Chloride. These studies have shown promising results in terms of improving metabolic parameters and enhancing exercise performance in individuals with metabolic syndrome. The compound's ability to enhance mitochondrial function has also been linked to potential benefits in neuroprotection, making it a candidate for investigating its role in neurodegenerative diseases.

The mechanism of action of Rac Octanoyl Carnitine Chloride involves several key processes. It acts as a cofactor for carnitine palmitoyltransferase I (CPT1), an enzyme critical for fatty acid transport into mitochondria. By enhancing CPT1 activity, the compound promotes the oxidation of long-chain fatty acids, thereby increasing energy production. Additionally, it has been shown to influence lipid droplet dynamics and reduce triglyceride accumulation, further contributing to improved metabolic health.

In conclusion, Rac Octanoyl Carnitine Chloride (CAS No. 14919-35-8) is a multifaceted compound with significant implications in biochemical research and pharmaceutical applications. Its ability to enhance mitochondrial function and improve fatty acid metabolism makes it a promising candidate for developing treatments for various metabolic disorders. As research continues to uncover more about its mechanisms of action and therapeutic potential, Rac Octanoyl Carnitine Chloride is poised to play a crucial role in future medical interventions aimed at improving metabolic health and overall well-being.